Cas no 852815-03-3 (1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
• CAS No: 852815-03-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1840385
• PubChem ID: 24271096
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
• 5-(4-isopropylphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• SCHEMBL4746928
• AKOS000351133
• 852815-03-3
• DA-38600

• Inchi： 1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)13-8-12(14(17)18)15-16(13)3/h4-9H,1-3H3,(H,17,18)
• InChI Key： USXLRZUALGBJAK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(=CC=2)C(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų